![molecular formula C17H25N3O4 B2950525 1-(3,5-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea CAS No. 2415630-55-4](/img/structure/B2950525.png)
1-(3,5-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea
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Overview
Description
1-(3,5-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea, also known as DOAU, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies and has the potential to be used in a range of applications.
Mechanism of Action
1-(3,5-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea acts as a dopamine transporter inhibitor, preventing the reuptake of dopamine into presynaptic neurons. This leads to an increase in extracellular dopamine levels, which can have a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine levels in the brain, which can lead to a range of physiological effects. These include increased locomotor activity, increased heart rate, and increased blood pressure. This compound has also been shown to have anxiolytic effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 1-(3,5-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea is its high affinity for the dopamine transporter, which makes it a potential candidate for the development of drugs that target this transporter. However, this compound has also been shown to have off-target effects, which can complicate its use in lab experiments. Additionally, further studies are needed to fully understand the potential applications of this compound in scientific research.
Future Directions
There are several potential future directions for the study of 1-(3,5-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea. One area of interest is the development of drugs that target the dopamine transporter, which could have applications in the treatment of a range of neurological disorders. Additionally, further studies are needed to fully understand the physiological effects of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 1-(3,5-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea involves the reaction of 3,5-dimethoxyaniline with oxan-4-ylideneacetonitrile in the presence of a base to form 1-(3,5-dimethoxyphenyl)-3-(oxan-4-ylidene)urea. This intermediate is then reacted with 3-(azetidin-3-yl)propylamine in the presence of a base to form this compound.
Scientific Research Applications
1-(3,5-Dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea has been studied for its potential applications in scientific research. It has been found to have a high affinity for the dopamine transporter and has been shown to inhibit dopamine uptake in vitro. This makes it a potential candidate for the development of drugs that target the dopamine transporter.
properties
IUPAC Name |
1-(3,5-dimethoxyphenyl)-3-[1-(oxan-4-yl)azetidin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O4/c1-22-15-7-12(8-16(9-15)23-2)18-17(21)19-13-10-20(11-13)14-3-5-24-6-4-14/h7-9,13-14H,3-6,10-11H2,1-2H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMEJJAGGRUHGPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)NC2CN(C2)C3CCOCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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